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Compound of Interest

Compound Name: 4-lodo-2-(trifluoromethoxy)aniline

Cat. No.: B1302851

This guide provides a comprehensive overview of the molecular structure, weight, and other
physicochemical properties of 4-lodo-2-(trifluoromethoxy)aniline, a compound of interest for
researchers, scientists, and professionals in drug development and chemical synthesis.

Molecular and Physicochemical Properties

The quantitative data for 4-lodo-2-(trifluoromethoxy)aniline are summarized in the table
below, offering a clear comparison of its key characteristics.
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Property Value Source

IUPAC Name 4-iodo-2- [1]
(trifluoromethoxy)aniline

CAS Number 874814-75-2 [21[11[3]14]

Molecular Formula C7HsFsINO [41[5]

Molecular Weight 303.02 g/mol [11[31[5][6]

Exact Mass 302.93700 u [3]

Boiling Point 260.4°C at 760 mmHg [3]

Density 1.965 g/cm3 [3]

Flash Point 111.3°C [3]

LogP 3.35320 [3]

Refractive Index 1.569 [3]

SMILES FC(F)(F)Oclc(N)ccc(l)cl [2]

CRHUIDOGQZJYBV-
InChl Key [1]
UHFFFAOYSA-N

Molecular Structure Visualization

The two-dimensional chemical structure of 4-lodo-2-(trifluoromethoxy)aniline is depicted
below. This diagram illustrates the arrangement of atoms and the bonding within the molecule,
highlighting the aniline backbone substituted with an iodine atom at the fourth position and a
trifluoromethoxy group at the second position.

Caption: Molecular structure of 4-lodo-2-(trifluoromethoxy)aniline.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 4-lodo-2-
(trifluoromethoxy)aniline are typically proprietary to chemical manufacturers. However,
general analytical methods used for characterization include:
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e Chromatography: High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography (GC) are employed to assess the purity of the compound.[2]

e Mass Spectrometry (MS): Used in conjunction with chromatography (LC-MS or GC-MS) to
confirm the molecular weight and fragmentation pattern.[2]

e Spectroscopy:

o Nuclear Magnetic Resonance (NMR): Proton and Carbon NMR are used to elucidate the
molecular structure.[2]

o Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present
in the molecule.[2]

o UV-Visible Spectroscopy (UV-VIS): To determine the absorption characteristics of the
compound.[2]

o Elemental Analysis (CHNS): To determine the elemental composition of the compound.[2]

Researchers interested in synthesizing this compound would typically adapt known iodination
and trifluoromethoxylation reactions on an appropriate aniline precursor. These protocols would
require careful optimization of reaction conditions, including temperature, pressure, catalysts,
and solvents, followed by purification steps such as recrystallization or column
chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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